Cas no 1007-67-6 (Benzenaminium,N,N-diethyl-N-methyl-, iodide (1:1))

Benzenaminium,N,N-diethyl-N-methyl-, iodide (1:1) structure
1007-67-6 structure
Product Name:Benzenaminium,N,N-diethyl-N-methyl-, iodide (1:1)
CAS No:1007-67-6
MF:C11H18IN
MW:291.171795368195
CID:226110
PubChem ID:12653943
Update Time:2025-04-19

Benzenaminium,N,N-diethyl-N-methyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzenaminium,N,N-diethyl-N-methyl-, iodide (1:1)
    • diethyl-methyl-phenylazanium,iodide
    • Diethylmethylphenylammonium iodid
    • diethylmethylphenylammonium iodide
    • Methyl-diaethyl-phenyl-ammonio-jodid
    • Methyl-diethylphenylammonium
    • N,N-Diaethyl-N-methyl-anilinium,Jodid
    • N,N-diethyl-N-methyl-anilinium,iodide
    • NSC-97246
    • NSC97246
    • 1007-67-6
    • DTXSID90505812
    • N,N-Diethyl-N-methylanilinium iodide
    • Inchi: 1S/C11H18N.HI/c1-4-12(3,5-2)11-9-7-6-8-10-11;/h6-10H,4-5H2,1-3H3;1H/q+1;/p-1
    • InChI Key: MRAQWAAICCJGIV-UHFFFAOYSA-M
    • SMILES: [I-].[N+](C)(C1C=CC=CC=1)(CC)CC

Computed Properties

  • Exact Mass: 291.04800
  • Monoisotopic Mass: 291.04840g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 121
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0.00000
  • LogP: -0.33250
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